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Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451

An In-depth Technical Guide to 5-Bromo-2-furaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 5-Bromo-2-furaldehyde (CAS No: 1899-24-7), a key
intermediate in organic synthesis.

Core Chemical Properties

5-Bromo-2-furaldehyde, also known as 5-Bromofurfural, is a halogenated furan derivative.[1]
It typically appears as a white to light yellow or light orange powder or crystal.[2] Under normal
conditions, it is stable but incompatible with strong oxidizing agents.[3][4][5]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 5-Bromo-2-
furaldehyde.
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Property Value Source(s)
Molecular Formula CsHsBrO:2 [11[31[6]
Molecular Weight 174.98 g/mol [1][6]
Melting Point 80-85 °C [31[41[5][6]
Boiling Point 112 °C at 16 mmHg [2][5][6]

222.9 £ 20.0 °C at 760 mmHg [4]

Density 1.7 +0.1 g/cm3 [4]
1.748 g/cm3 [3]

Flash Point 88.6 + 21.8 °C [4]
Vapor Pressure 0.1 mmHg at 25 °C [4]
Storage Temperature 2-8°C [21[7]
Purity >97% (2]

Chemical Structure

The structure of 5-Bromo-2-furaldehyde consists of a furan ring substituted with a bromine
atom at the 5-position and an aldehyde group at the 2-position.

e Canonical SMILES:C1=C(OC(=C1)Br)C=0[3]
e InChl:1S/C5H3BrO2/c6-5-2-1-4(3-7)8-5/h1-3H

e InChl Key:WITFHWXMITZNHS-UHFFFAOY SA-N[3]
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Chemical Structure of 5-Bromo-2-furaldehyde
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Preparation of Brominating Agent

N-methylimidazole +
1-bromobutane

\ 4

Stir at 140°C for 1.5h

A 4

Wash with Ethyl Acetate
& Vacuum Dry

\ 4

[bmim]Br

Bromination Reaction

[bmim]Br

l

Add Bromine (Br2)
Stir for 2h at RT

\ 4

[bmim]Br3

A 4

Add 2-Furfural Dropwise

\ 4

Stir at 40°C for 2.5h

A 4

Reaction Mixture

Purification

Reaction Mixture

:

Extract with
Petroleum Ether

\ 4

Wash with Water,
Dry & Concentrate

\ 4

Distillation &
Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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